Azepan-2-ylmethanamine

• IUPAC Name: azepan-2-ylmethanamine
• InChI: InChI=1S/C7H16N2/c8-6-7-4-2-1-3-5-9-7/h7,9H,1-6,8H2
• InChI Key: QCSYMWLANYRIAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(NCC1)CN
• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol

Description

Azepan-2-ylmethanamine, also known as azamethanamine or simply azamet, is an organic compound derived from the amine group of compounds. It is a colorless, odorless, and water-soluble compound with a molecular weight of 114.15 g/mol. Azamet has been studied for its medicinal properties, particularly as an analgesic, anticonvulsant, and anti-inflammatory agent. Azamet is also used in laboratory experiments as a reagent or reactant for synthesizing other compounds.

Scientific Research Applications

Pharmaceutical Significance of Azepane-Based Motifs for Drug Discovery

Azepane-based compounds exhibit a variety of pharmacological properties due to their high degree of structural diversity, making them valuable for the discovery of new therapeutic agents. These compounds are utilized in a wide range of therapeutic applications, including as anti-cancer, anti-tubercular, anti-Alzheimer's disease, and antimicrobial agents. They also serve as histamine H3 receptor inhibitors, α-glucosidase inhibitors, anticonvulsant drugs, among other miscellaneous applications. The study emphasizes the development of less toxic, low-cost, and highly active azepane-containing analogs as a critical research area in medicinal chemistry (Gao-Feng Zha et al., 2019).

Thermochemical Insights on Azepane Conformational Energetics

This study focuses on the computational and experimental thermochemical analysis of azepan and azepan-1-ylacetonitrile, highlighting the energetic analysis of the most stable conformers and their implications for molecular design. The findings contribute to an understanding of the structural and reactivity behavior of these compounds, offering insights for future drug design and development (Vera L. S. Freitas et al., 2014).

Biodistribution and Radiation Dosimetry of Azepane-based PET Agent

In the context of medical imaging, an azepane-based PET imaging agent, 18F-6-(3-fluoropropyl)-3-(2-(azepan-1-yl)ethyl)benzo[d]thiazol-2(3H)-one (18F-FTC-146), demonstrates significant potential. This study assesses the safety, biodistribution, and radiation dosimetry in humans, highlighting the compound's high accumulation in σ-1 receptor–dense organs and its potential for imaging a variety of neuroinflammatory diseases (Trine Hjørnevik et al., 2017).

Azepanium Ionic Liquids

This research introduces a new family of room temperature ionic liquids derived from azepane, showcasing their potential for environmentally benign applications. The study discusses the synthesis, characterization, and properties of these ionic liquids, emphasizing their potential in green chemistry and industrial applications (T. Belhocine et al., 2011).

Antiviral Activity of Azithromycin and Use in COVID‐19

Although not directly related to azepan-2-ylmethanamine, this study provides insight into the repurposing of existing drugs for new therapeutic applications, highlighting the antiviral activity of azithromycin in the context of COVID-19 treatment (B. Damle et al., 2020).